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Compound of Interest

Compound Name: Mmv-048

Cat. No.: B609195

For researchers, scientists, and drug development professionals, ensuring laboratory safety
and proper chemical handling is paramount. This document provides essential, immediate
safety and logistical information for the proper disposal of MMV-048, a novel aminopyridine-
class antimalarial compound. Adherence to these procedural guidelines is critical for
maintaining a safe research environment and ensuring regulatory compliance.

Chemical and Physical Properties of MMV-048

A comprehensive understanding of the chemical and physical properties of MMV-048 is
foundational to its safe handling and disposal. The following table summarizes key quantitative

data for this compound.
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Property Value

Molecular Formula C1sH14F3N302S

Molecular Weight 393.38 g/mol

CAS Number 1314883-11-8

Appearance Solid powder

Purity >98%

Solubility Soluble in DMSO, not in water

Short term (days to weeks): 0 - 4°C, dry and
Storage
dark. Long term (months to years): -20°C.

Step-by-Step Disposal Protocol for MMV-048

The following protocol outlines the necessary steps for the safe disposal of MMV-048. This
procedure should be performed in accordance with all applicable local, state, and federal
regulations.

1. Personal Protective Equipment (PPE): Before handling MMV-048, ensure appropriate
personal protective equipment is worn. This includes, but is not limited to:

o Safety glasses with side shields

o Chemical-resistant gloves (e.g., nitrile)
e Alab coat

2. Waste Identification and Segregation:

e Solid Waste: Unused or expired MMV-048 powder, as well as any lab materials grossly
contaminated with the solid (e.g., weighing paper, contaminated gloves), should be collected
in a clearly labeled, sealed container designated for chemical waste.

 Liquid Waste: Solutions containing MMV-048 (e.g., in DMSO) should be collected in a
separate, sealed, and clearly labeled container for liquid chemical waste. Do not mix with
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agueous or other incompatible waste streams.

3. Container Labeling: All waste containers must be accurately labeled with the following
information:

The words "Hazardous Waste"

e The full chemical name: 5-(4-(methylsulfonyl)phenyl)-6'-(trifluoromethyl)-[3,3'-bipyridin]-2-
amine (MMV-048)

e The concentration of the waste, if applicable
e The date the waste was first added to the container

4. Storage of Waste: Store waste containers in a designated, secure area away from
incompatible materials. The storage area should be cool, dry, and well-ventilated.

5. Professional Disposal: MMV-048 waste must be disposed of through a licensed hazardous
waste disposal company.[1][2] Do not dispose of MMV-048 down the drain or in regular trash.
Contact your institution's Environmental Health and Safety (EHS) department to arrange for
pickup and disposal.

MMV-048 Disposal Workflow

The following diagram illustrates the decision-making process and procedural flow for the
proper disposal of MMV-048.
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Caption: Workflow for the proper disposal of MMV-048.
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By adhering to these procedures, laboratory personnel can ensure the safe and compliant
disposal of MMV-048, fostering a secure research environment and upholding the highest
standards of laboratory safety.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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